2-(2-(7-(tert-butyl)-4-oxo-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d][1,2,3]triazin-3(4H)-yl)ethyl)isoindoline-1,3-dione

• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-[2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H24N4O3S/c1-23(2,3)13-8-9-16-17(12-13)31-19-18(16)22(30)27(25-24-19)11-10-26-20(28)14-6-4-5-7-15(14)21(26)29/h4-7,13H,8-12H2,1-3H3
• InChI Key: LQPHXWYUDQRSPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CCN4C(=O)C5=CC=CC=C5C4=O

Description

2-{2-[7-(TERT-BUTYL)-4-OXO-5,6,7,8-TETRAHYDRO1BENZOTHIENO[2,3-D][1,2,3]TRIAZIN-3(4H)-YL]ETHYL}-1H-ISOINDOLE-1,3(2H)-DIONE is a complex organic compound with a unique structure that includes a benzothieno triazine core

Preparation Methods

The synthesis of 2-{2-[7-(TERT-BUTYL)-4-OXO-5,6,7,8-TETRAHYDRO1BENZOTHIENO[2,3-D][1,2,3]TRIAZIN-3(4H)-YL]ETHYL}-1H-ISOINDOLE-1,3(2H)-DIONE involves multiple steps. The synthetic route typically starts with the preparation of the benzothieno triazine core, followed by the introduction of the tert-butyl group and the isoindole moiety. Reaction conditions often include the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale reactions in specialized reactors to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by others using appropriate reagents and catalysts.

Common reagents and conditions used in these reactions include organic solvents, specific temperatures, and pH levels. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-{2-[7-(TERT-BUTYL)-4-OXO-5,6,7,8-TETRAHYDRO1BENZOTHIENO[2,3-D][1,2,3]TRIAZIN-3(4H)-YL]ETHYL}-1H-ISOINDOLE-1,3(2H)-DIONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-{2-[7-(TERT-BUTYL)-4-OXO-5,6,7,8-TETRAHYDRO1BENZOTHIENO[2,3-D][1,2,3]TRIAZIN-3(4H)-YL]ETHYL}-1H-ISOINDOLE-1,3(2H)-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 2-{2-[7-(TERT-BUTYL)-4-OXO-5,6,7,8-TETRAHYDRO1BENZOTHIENO[2,3-D][1,2,3]TRIAZIN-3(4H)-YL]ETHYL}-1H-ISOINDOLE-1,3(2H)-DIONE include:

• 7-tert-Butyl-5,6,7,8-tetrahydro 1benzothieno[2,3-d]pyrimidin-4(3H)-one
• 7-tert-Butyl-3-phenyl-2-sulfanyl 1benzothieno[2,3-d]pyrimidin-4(3H)-one

These compounds share structural similarities but differ in their specific functional groups and overall molecular architecture, which can lead to differences in their chemical properties and applications.